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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132

A direct comparative analysis of the efficacy and safety of Benoxathian hydrochloride and
verapamil is not feasible at this time due to a lack of available clinical and preclinical data for
Benoxathian hydrochloride. Scholarly searches for "Benoxathian hydrochloride" yield
primarily a Material Safety Data Sheet, which identifies it as a chemical for research use only,
with no associated publications on its pharmacological effects, mechanism of action, or
performance in clinical trials.

This guide will therefore provide a comprehensive overview of the well-established efficacy and
safety of verapamil, a widely used calcium channel blocker. This information is intended for
researchers, scientists, and drug development professionals to serve as a detailed reference
on verapamil's properties.

Verapamil: A Detailed Profile

Verapamil is a calcium channel blocker used in the treatment of hypertension (high blood
pressure), angina (chest pain), and certain heart rhythm disorders.[1][2] It functions by relaxing
the muscles of the heart and blood vessels, which reduces the heart's workload and increases
the supply of blood and oxygen to the heart.[1][2]

Mechanism of Action
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Verapamil's primary mechanism of action is the inhibition of voltage-dependent L-type calcium
channels in cardiac and vascular smooth muscle cells.[3][4] By blocking the influx of calcium
ions into these cells, verapamil exerts several key therapeutic effects:

» Negative Inotropic Effect: A reduction in the force of myocardial contraction, which decreases

the heart's oxygen demand.[4]

» Negative Chronotropic and Dromotropic Effects: Slowing of the heart rate and conduction
through the atrioventricular (AV) node by inhibiting calcium influx in the sinoatrial (SA) and
AV nodes.[4] This is beneficial in managing tachyarrhythmias.

o Vasodilation: Relaxation of arterial smooth muscle, leading to dilation of coronary and
systemic peripheral blood vessels.[3] This reduces blood pressure and increases oxygen
supply to the heart muscle.[3]

Verapamil is also known to block Kv voltage-gated potassium channels.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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